Cas no 1021244-79-0 (2-[Butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide)

• Product Name: 2-[Butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide
• CAS No: 1021244-79-0
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 1078510
• PubChem ID: 43199948
• Update Time: 2025-04-20

2-[Butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-[Butyl(methyl)amino]-N'-hydroxybenzenecarboximidamide
• 2-(Butyl(methyl)amino)-N'-hydroxybenzimidamide
• 2-[butyl(methyl)amino]-N'-hydroxybenzene-1-carboximidamide
• AKOS000261390
• 1021244-79-0

• MDL： MFCD11155669
• Inchi： 1S/C12H19N3O/c1-3-4-9-15(2)11-8-6-5-7-10(11)12(13)14-16/h5-8,16H,3-4,9H2,1-2H3,(H2,13,14)
• InChI Key： IBNWCZXWPRXPMK-UHFFFAOYSA-N
• SMILES： O/N=C(/C1C=CC=CC=1N(C)CCCC)\N

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.8Ų